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Compound of Interest

Compound Name: p-Phenetidine

Cat. No.: B124905 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of p-Phenetidine waste. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What is p-Phenetidine and what are its primary hazards? A1: p-Phenetidine (4-

ethoxyaniline) is a colorless liquid that can turn red to brown when exposed to air and light.[1]

[2][3] It is primarily used as an intermediate in the synthesis of dyes and pharmaceuticals.[1]

The main hazards associated with p-Phenetidine are:

Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[4][5] Absorption into the

body can lead to the formation of methemoglobin.[4]

Irritation: It causes serious eye irritation and may cause mild skin irritation.[4][6]

Sensitization: It may cause an allergic skin reaction.[4]

Genetic Defects: It is suspected of causing genetic defects.[1][4][5]

Organ Toxicity: It is known to have high renal (kidney) toxicity.[1]

Combustibility: The compound is combustible.[2][3]
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Q2: What immediate steps should I take in case of a p-Phenetidine spill? A2: In the event of a

spill, first ensure the safety of all personnel. For a small spill, remove all ignition sources and

use an inert absorbent material like vermiculite, sand, or earth to contain and collect the liquid.

[6][7] The contaminated material should then be placed in a suitable, closed container for

disposal as hazardous waste.[4][6] The spill area should be decontaminated, for instance, by

washing with 60-70% ethanol followed by a soap and water solution.[7] For large spills,

evacuate the area and contact your institution's Environmental Health and Safety (EHS)

department immediately.

Q3: What personal protective equipment (PPE) is required when handling p-Phenetidine
waste? A3: When handling p-Phenetidine or its waste, appropriate PPE is mandatory. This

includes:

Eye Protection: Chemical safety goggles or a face shield as described by OSHA's eye and

face protection regulations.[6]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6]

Body Protection: Wear appropriate protective clothing to prevent skin contact.[6]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH/MSHA approved respirator.[6] All handling of p-Phenetidine should ideally be

done within a chemical fume hood.

Q4: How should I store p-Phenetidine waste before disposal? A4: p-Phenetidine waste must

be stored in tightly closed, properly labeled containers.[6] Store the waste in a cool, dry, well-

ventilated area designated for hazardous waste, away from incompatible materials such as

acids, acid chlorides, acid anhydrides, chloroformates, and strong oxidizing agents.[4][6] The

storage area should also be protected from air and light, as p-Phenetidine is sensitive to both.

[2][6]

Q5: Can I dispose of p-Phenetidine waste down the drain? A5: No. Under no circumstances

should p-Phenetidine or its rinsate be disposed of down the drain.[4] It is toxic and potentially

harmful to the environment. All p-Phenetidine waste must be collected and disposed of as

hazardous chemical waste through an approved waste disposal program.
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Q6: How do I dispose of an empty p-Phenetidine container? A6: Empty containers that held p-
Phenetidine must be handled as hazardous waste. They should be triple-rinsed with a suitable

solvent (e.g., ethanol).[8] The rinsate from this process must be collected and disposed of as

hazardous waste.[8] After triple-rinsing, deface the original label, and manage the container

according to your institution's specific guidelines for chemically contaminated containers.

Q7: Is p-Phenetidine a listed hazardous waste? A7: p-Phenetidine is considered a hazardous

waste due to its toxic characteristics. Waste generators must determine if a discarded chemical

is classified as hazardous under regulations like the Resource Conservation and Recovery Act

(RCRA) in the United States.[6][9] While it may not be on a specific "P-list" of acutely

hazardous wastes, its properties require it to be managed as a regulated hazardous waste.[10]

Always consult your local, state, and federal regulations or your institution's EHS department

for accurate classification.[6][9]

Troubleshooting Guides
Scenario 1: A small liquid spill (<100 mL) occurs in a chemical fume hood.

Issue: A small volume of p-Phenetidine has spilled within the primary containment of a fume

hood.

Solution:

Ensure the fume hood sash is kept at the proper height to maintain airflow.

Wearing the appropriate PPE (lab coat, gloves, safety goggles), contain the spill with an

inert absorbent material (e.g., Chemizorb®, sand, vermiculite).[6]

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealable container for hazardous waste.

Wipe the spill area with a cloth dampened with 60-70% ethanol, followed by a thorough

wash with soap and water.[7]

Place all contaminated cleaning materials (gloves, wipes, etc.) into the hazardous waste

container.
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Seal the container, label it as "p-Phenetidine spill debris," and arrange for pickup by your

EHS department.

Scenario 2: Non-disposable lab equipment (e.g., glassware) is contaminated.

Issue: Glassware, magnetic stir bars, or other reusable equipment have come into contact

with p-Phenetidine.

Solution:

Wearing appropriate PPE, take the contaminated equipment to a designated sink or

washing area, preferably within a fume hood.

Perform an initial rinse with a suitable solvent, such as ethanol, to dissolve the p-
Phenetidine residue.

Collect this first rinse (and subsequent rinses) in a designated hazardous waste container

labeled "p-Phenetidine Rinsate." This is known as the triple-rinse method.[8]

Repeat the rinse two more times, collecting all rinsate.

After the triple rinse, the equipment can be washed normally with soap and water.

Scenario 3: The designated p-Phenetidine waste container is leaking.

Issue: The primary container for p-Phenetidine waste shows signs of leaking or damage.

Solution:

Immediately alert others in the area and restrict access.

If safe to do so, place the leaking container into a larger, compatible secondary

containment bin or overpack drum to contain the leak.[8]

If any material has escaped the original container, treat it as a spill and follow the cleanup

procedure outlined in Scenario 1.

Clearly label the secondary container with the contents and hazard information.
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Contact your institution's EHS department immediately for guidance and to schedule an

urgent waste pickup.

Data Presentation
Table 1: Chemical and Physical Properties of p-Phenetidine

Property Value

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance
Colorless liquid, turns red/brown on exposure to

air/light[1][2]

Boiling Point 250-254 °C (482-489 °F)[1][6]

Melting Point 3-4 °C (37-39 °F)[1][6]

Density 1.065 g/mL at 25 °C[2][6]

Flash Point 116 °C (240 °F)[1][6]

Solubility in Water Slightly soluble (5-20 g/L)[1][7]

| UN Number | 2311 |

Table 2: Summary of Hazards and GHS Classification

Hazard GHS Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)

Acute Toxicity, Dermal Category 3 (Toxic in contact with skin)[4]

Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)

Skin Sensitization Category 1 (May cause an allergic skin reaction)

| Germ Cell Mutagenicity | Category 2 (Suspected of causing genetic defects)[1] |
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Table 3: Personal Protective Equipment (PPE) Checklist

Item Specification Purpose

Eye/Face Protection
Chemical safety goggles
or full-face shield

Protects against splashes
and vapors[6]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene)

Prevents skin contact and

absorption[6]

Body Protection
Laboratory coat, long pants,

closed-toe shoes

Prevents incidental skin

contact[6]

| Respiratory Protection | NIOSH/MSHA approved respirator | Prevents inhalation of harmful

vapors[6] |

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup (<100 mL)

Preparation: Cordon off the spill area. Ensure adequate ventilation (use a fume hood if

possible). Collect all necessary materials: PPE, inert absorbent, non-sparking scoop,

designated hazardous waste container, and cleaning solutions.

Don PPE: Put on a lab coat, chemical safety goggles, and appropriate gloves.

Containment: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand),

starting from the outside and working inward to prevent spreading.[6]

Collection: Allow the absorbent to fully soak up the liquid. Using a non-sparking scoop,

carefully transfer the contaminated material into a robust, sealable hazardous waste

container.

Decontamination: Wipe the spill surface with a towel soaked in 60-70% ethanol, followed by

a wash with soap and water.[7] All cleaning materials must be disposed of in the hazardous

waste container.
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Final Steps: Seal the waste container. Label it clearly with "Hazardous Waste," "p-
Phenetidine Spill Debris," and the date. Store the container in a designated satellite

accumulation area and arrange for disposal through your institution's EHS office.

Protocol 2: Decontamination of Empty Containers (Triple Rinse Method)

Preparation: This procedure should be performed in a chemical fume hood while wearing full

PPE. Prepare a designated hazardous waste container for the rinsate.

First Rinse: Add a small amount of a suitable solvent (e.g., ethanol) to the empty p-
Phenetidine container, ensuring the solvent contacts all interior surfaces. Cap the container

securely and agitate it.

Collect Rinsate: Carefully pour the solvent from the container into the designated hazardous

waste rinsate container.

Second and Third Rinses: Repeat steps 2 and 3 two more times to ensure thorough

cleaning.

Container Disposal: Once triple-rinsed, the container is considered "empty" by RCRA

standards. Remove or deface the original label.[8] The container can now be managed for

disposal or recycling as non-hazardous waste, according to your facility's policies.

Rinsate Disposal: Seal the rinsate waste container. Label it clearly with "Hazardous Waste,"

"p-Phenetidine Rinsate," and the approximate concentration. Store it in a designated

satellite accumulation area for EHS pickup.
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Caption: Logical workflow for responding to a p-Phenetidine spill.
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Caption: Decision pathway for proper disposal of p-Phenetidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing
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